N-[2-(4-fluorophenyl)ethyl]-4-methylbenzamide

• IUPAC Name: N-[2-(4-fluorophenyl)ethyl]-4-methylbenzamide
• InChI: InChI=1S/C16H16FNO/c1-12-2-6-14(7-3-12)16(19)18-11-10-13-4-8-15(17)9-5-13/h2-9H,10-11H2,1H3,(H,18,19)
• InChI Key: SMRJNSKIPZMZBU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NCCC2=CC=C(C=C2)F
• Molecular Formula: C16H16FNO
• Molecular Weight: 257.30 g/mol

Description

N-[2-(4-fluorophenyl)ethyl]-4-methylbenzamide, commonly known as FUB-144, is a synthetic cannabinoid that belongs to the indole-3-carboxamide family. It was first identified in 2013 and has gained popularity as a research chemical due to its potent and selective agonist activity on the CB1 receptor. FUB-144 has been used extensively in scientific research to explore its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Mechanism of Action

FUB-144 exerts its effects by binding to the CB1 receptor, which is primarily located in the brain and central nervous system. This binding results in the activation of various intracellular signaling pathways, leading to the modulation of various physiological processes. FUB-144 has been shown to have a high affinity for the CB1 receptor, making it a potent agonist.
Biochemical and Physiological Effects:
FUB-144 has been shown to have various biochemical and physiological effects, including the modulation of appetite, pain sensation, and mood. It has also been shown to have anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of various medical conditions, including chronic pain and inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using FUB-144 in scientific research is its potent and selective agonist activity on the CB1 receptor, which allows for the exploration of various physiological processes. However, one of the limitations of using FUB-144 is its potential for abuse and dependence, which can complicate its use in scientific research.

Future Directions

There are several future directions for the scientific research of FUB-144, including the exploration of its potential therapeutic applications, the elucidation of its mechanism of action, and the development of safer and more effective analogs. Additionally, the use of FUB-144 in preclinical studies may provide valuable insights into the pharmacological properties of cannabinoids and their potential as therapeutic agents.

Synthesis Methods

FUB-144 can be synthesized using several methods, including the reaction of 4-fluoro-2-nitrobenzoic acid with 2-(4-fluorophenyl)ethylamine, followed by reduction with iron powder. Another method involves the reaction of 4-fluoro-2-nitrobenzaldehyde with 2-(4-fluorophenyl)ethylamine, followed by reduction with sodium borohydride. Both methods yield high-purity FUB-144, which can be further purified using chromatography techniques.

Scientific Research Applications

FUB-144 has been extensively studied in scientific research to explore its potential as a therapeutic agent. It has been shown to exhibit potent and selective agonist activity on the CB1 receptor, which is involved in the regulation of various physiological processes, including appetite, pain sensation, and mood. FUB-144 has also been shown to have anti-inflammatory, analgesic, and anxiolytic properties, making it a promising candidate for the treatment of various medical conditions.